Cas no 1508208-26-1 (2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-THIAZOLE-4-CARBO+)

• Product Name: 2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-THIAZOLE-4-CARBO+
• CAS No: 1508208-26-1
• MF: C₂₁H₁₈N₂O₄S
• MW: 394.443624019623
• CID: 4602964
• Update Time: 2025-08-03

2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-THIAZOLE-4-CARBO+ Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1,3-thiazole-4-carboxylic acid
• 2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-THIAZOLE-4-CARBO+

• Inchi： 1S/C21H18N2O4S/c24-20(25)18-12-28-19(23-18)9-10-22-21(26)27-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,22,26)(H,24,25)
• InChI Key： NEYKGMWFAPTGND-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1CCNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-THIAZOLE-4-CARBO+

Introduction to 2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-THIAZOLE-4-CARBOXYLIC ACID (CAS No. 1508208-26-1)

The compound 2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-thiazole-4-carboxylic acid, identified by its CAS number 1508208-26-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a thiazole core conjugated with a fluorenylmethoxy carbonyl group and an aminoethyl side chain, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

Recent research in the domain of bioorganic chemistry has highlighted the structural versatility of thiazole derivatives, which are known for their broad spectrum of biological activities. The presence of the fluorenylmethoxy carbonyl moiety in this compound suggests enhanced stability and improved pharmacokinetic properties, making it a promising candidate for further investigation. The aminoethyl group further extends the compound's functional diversity, enabling interactions with various biological targets.

The synthesis of this compound involves sophisticated organic transformations, including condensation reactions and protective group strategies, which are critical for achieving the desired molecular architecture. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity, ensuring that the compound meets the stringent standards required for preclinical and clinical studies.

In the context of drug discovery, this molecule has been explored for its potential to modulate key biological pathways associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated encouraging results, indicating that it may exhibit inhibitory effects on specific enzymes and receptors. These findings align with the growing interest in targeted therapies that leverage small-molecule inhibitors to disrupt disease mechanisms at a molecular level.

The thiazole ring is a privileged scaffold in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions and its stability under various physiological conditions. When combined with the fluorenylmethoxy carbonyl group, which enhances lipophilicity and metabolic resistance, the resulting compound exhibits an optimal balance between solubility and bioavailability. This balance is crucial for ensuring effective drug delivery and absorption.

Moreover, the aminoethyl side chain provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. This modular design approach is increasingly favored in modern drug development pipelines, as it enables rapid iteration and optimization of molecular structures based on empirical data.

Current research trends in medicinal chemistry emphasize the importance of structure-activity relationships (SARs) in guiding drug design. By systematically modifying key functional groups within a lead compound like 2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-thiazole-4-carboxylic acid, researchers can fine-tune its biological activity while maintaining desired pharmacokinetic profiles. This iterative process has already yielded promising derivatives that show enhanced efficacy and reduced toxicity compared to earlier analogs.

The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery pipeline for compounds like this one. Molecular docking studies have been performed to predict binding affinities between the target proteins and the fluorenylmethoxy carbonyl moiety, providing insights into potential mechanisms of action. These computational approaches complement traditional experimental methods by offering rapid assessments of molecular interactions at an atomic level.

As interest in precision medicine grows, compounds with well-defined structures like 2-(2-([(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO)ETHYL)-1,3-thiazole-4-carboxylic acid are becoming increasingly valuable tools for researchers exploring personalized therapeutic strategies. By understanding how different molecular features influence biological outcomes, scientists can develop treatments that are more precisely tailored to individual patient needs.

The future prospects for this compound remain exciting, with ongoing studies aimed at elucidating its full pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel formulations and delivery systems that maximize its therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds such as this one will play a pivotal role in shaping next-generation therapies.